Cas no 61435-60-7 (4-Amino-3-iodo-beta-phenylbenzeneethanamine)

• Product Name: 4-Amino-3-iodo-beta-phenylbenzeneethanamine
• CAS No: 61435-60-7
• MF: C₁₄H₁₅IN₂
• MW: 336.186928033829
• CID: 2843752
• Update Time: 2023-08-07

4-Amino-3-iodo-beta-phenylbenzeneethanamine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-iodo-beta-phenylbenzeneethanamine
• 2-(3-Iodo-4-aminophenyl)-2-phenethylamine

• Inchi： 1S/C14H15IN2/c15-13-8-11(6-7-14(13)17)12(9-16)10-4-2-1-3-5-10/h1-8,12H,9,16-17H2/i15-2
• InChI Key： FTZGUVYONIXCTO-VLPIPSKASA-N
• SMILES： [125I]C1=C(C=CC(=C1)C(CN)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 336.028
• Monoisotopic Mass: 336.028
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 1.579
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• LogP: 4.24550